Cas no 13080-85-8 (4,4'-bis(4-Aminophenoxy)biphenyl)

4,4'-bis(4-Aminophenoxy)biphenyl is a high-purity aromatic diamine compound widely used as a monomer in the synthesis of advanced polyimides and other high-performance polymers. Its rigid biphenyl core and flexible ether linkages contribute to enhanced thermal stability, mechanical strength, and solubility in organic solvents, making it suitable for demanding applications in electronics, aerospace, and coatings. The presence of two reactive amino groups allows for efficient polymerization, yielding materials with excellent heat resistance and dielectric properties. This compound is particularly valued for its ability to improve processability while maintaining high-temperature performance in polyimide films and composites.

4,4'-bis(4-Aminophenoxy)biphenyl structure

13080-85-8 structure

Product Name:4,4'-bis(4-Aminophenoxy)biphenyl

CAS No:13080-85-8

MF:C₂₄H₂₀N₂O₂

MW:368.427805900574

MDL:MFCD00039151

CID:49023

PubChem ID:24871243

Update Time:2025-06-06

4,4'-bis(4-Aminophenoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

- 4,4'-Bis (4-Aminophenoxy)biphenyl
- 4,4-(1,1-Biphenyl-4,4-diyldioxy)dianiline
- 4,4-Bis(4-aminophenoxy)biphenyl
- 4,4_-Bis(4-aminophenoxy)biphenyl
- 4-4'-Bis(4-aminophenoxy)biphenyl
- 4,4'-(1,1'-Biphenyl-4,4'-diyldioxy)dianiline
- 4,4’-BIS（4-AMINOPHENOXY）BIPHENYL（44BAPOBP）
- 4,4′-(1,1′-Biphenyl-4,4-diyldioxy)dianiline
- 4,4'-(1,1'-biphenyl-4,4'-diyldioxy)-dianiline
- 4,4′-(1,1′-Biphenyl-4,4′-diyldioxy)dianiline
- 4-[4-[4-(4-aminophenoxy)phenyl]phenoxy]aniline
- BAPB
- 4,4'-(P-BIPHENYLENEDIOXY)DIANILINE
- 4,4'-Bis(4-aminophenoxy)-1,1'-biphenyl
- 4,4'-Bis(4-aminophenoxy)biphenyl(BAPB)
- 4,4'-[(4,4'-Biphenylylene)bisoxy]bisaniline
- 4,4'-(Biphenyl-4,4'-diylbisoxy)bis(aniline)
- 4,4'-Bis(4-aminophen
- 4,4'-BIS(4-AMINOPHENOXY)BIPHENYL
- 4,4'-Bis(4-aminophenoxy)biphenyl ,99%
- 4,4'-(4,4'-Biphenylylenedioxy)dianiline
- 4-([4'-(4-Aminophenoxy)[1,1'-biphenyl]-4-yl]oxy)phenylamine #
- 13080-85-8
- 4,4'-(biphenyl-4,4'-diylbis(oxy))dianiline
- SCHEMBL64458
- AS-36450
- Oprea1_746735
- AKOS003600657
- 4,4'-Bis(4-aminophenoxy)biphenyl (BAPB)
- 4,4'-bis(4-aminophenoxy) biphenyl
- 4-[4-[4-(4-aminophenoxy)phenyl]phenoxy]aniline;4,4'-BIS(4-AMINOPHENOXY)BIPHENYL
- 4-{[4'-(4-AMINOPHENOXY)-[1,1'-BIPHENYL]-4-YL]OXY}ANILINE
- s5607
- 4,4/'-Bis(4-aminophenoxy)biphenyl
- YSWG198
- MFCD00039151
- A806150
- PD087990
- 4-{4-[4-(4-aminophenoxy)phenyl]phenoxy}aniline
- Benzenamine, 4,4'-[[1,1'-biphenyl]-4,4'-diylbis(oxy)]bis-
- FT-0616988
- CS-W009396
- CCG-268269
- 4,4'-(1,1'-Biphenyl-4,4'-diyldioxy)dianiline, 97%
- J-005879
- DTXSID10348223
- B1671
- 4,4prime-Bis(4-aminophenoxy)biphenyl
- DB-041989
- 4,4\\'-Bis(4-aminophenoxy)biphenyl
- 4,4'-bis(4-Aminophenoxy)biphenyl
- MDL： MFCD00039151
- Inchi： 1S/C24H20N2O2/c25-19-5-13-23(14-6-19)27-21-9-1-17(2-10-21)18-3-11-22(12-4-18)28-24-15-7-20(26)8-16-24/h1-16H,25-26H2
- InChI Key： HYDATEKARGDBKU-UHFFFAOYSA-N
- SMILES： O(C1C=CC(=CC=1)N)C1C=CC(=CC=1)C1C=CC(=CC=1)OC1C=CC(=CC=1)N

Computed Properties

Exact Mass: 368.15200
Monoisotopic Mass: 368.152477885g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 28
Rotatable Bond Count: 5
Complexity: 400
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 70.5Å²

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Solid
Density: 197-200°C(lit.)
Melting Point: 196.0 to 200.0 deg-C
Boiling Point: 571.4±50.0 °C at 760 mmHg
Flash Point: 321.5±23.8 °C
Refractive Index: 1.669
PSA: 70.50000
LogP: 7.26500
Solubility: Not determined

4,4'-bis(4-Aminophenoxy)biphenyl Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
Hazardous Material Identification：
Storage Condition：2-8 °C
Risk Phrases：R36/37/38
Safety Term：S26;S36

4,4'-bis(4-Aminophenoxy)biphenyl Customs Data

HS CODE：2922299090
Customs Data：

China Customs Code:
2922299090

Overview:

2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Summary:

2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4,4'-bis(4-Aminophenoxy)biphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	036950-1g	4,4'-Bis(4-aminophenoxy)biphenyl	13080-85-8	97%	1g	￡11.00	2022-03-01
Fluorochem	036950-10g	4,4'-Bis(4-aminophenoxy)biphenyl	13080-85-8	97%	10g	￡41.00	2022-03-01
Fluorochem	036950-25g	4,4'-Bis(4-aminophenoxy)biphenyl	13080-85-8	97%	25g	￡96.00	2022-03-01
AstaTech	54043-5/G	4,4'-BIS(4-AMINOPHENOXY)BIPHENYL	13080-85-8	97%	5g	$46	2023-09-17
AstaTech	54043-25/G	4,4'-BIS(4-AMINOPHENOXY)BIPHENYL	13080-85-8	97%	25g	$138	2023-09-17
Alichem	A019122047-25g	4,4'-Bis (4-Aminophenoxy)biphenyl	13080-85-8	97%	25g	375.36 USD	2021-06-16
Alichem	A019122047-500g	4,4'-Bis (4-Aminophenoxy)biphenyl	13080-85-8	97%	500g	965.66 USD	2021-06-16
BAI LING WEI Technology Co., Ltd.	211202-5G	4,4'-Bis(4-aminophenoxy)biphenyl, 97%	13080-85-8	97%	5G	￥ 361	2022-04-26
BAI LING WEI Technology Co., Ltd.	211202-25G	4,4'-Bis(4-aminophenoxy)biphenyl, 97%	13080-85-8	97%	25G	￥ 941	2022-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B802029-1g	4,4'-(1,1'-Biphenyl-4,4'-diyldioxy)dianiline	13080-85-8	97%	1g	￥72.00	2022-09-29

4,4'-bis(4-Aminophenoxy)biphenyl Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:13080-85-8)4,4-双(4-氨基苯氧基)联苯

Order Number:LE1649476

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:31

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:13080-85-8)4,4'-Bis(4-aminophenoxy)biphenyl

Order Number:sfd18625;1649476

Stock Status:in Stock

Quantity:200kg/Company Customization

Purity:99.9%/98%

Pricing Information Last Updated:Friday, 19 July 2024 14:38

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

4,4'-bis(4-Aminophenoxy)biphenyl Related Literature

1. Highly charged and stable cross-linked 4,4′-bis(4-aminophenoxy)biphenyl-3,3′-disulfonic acid (BAPBDS)-sulfonated poly(ether sulfone) polymer electrolyte membranes impervious to methanol

Bijay P. Tripathi,Tina Chakrabarty,Vinod K. Shahi J. Mater. Chem. 2010 20 8036
2. Synthesis and characterization of new dual stimuli-responsive bisazobenzene derivatives

M. Homocianu,D. Serbezeanu,I.-D. Carja,A. M. Macsim,T. Vlad-Bubulac,A. Airinei RSC Adv. 2016 6 49980
3. Aliphatic-aromatic sulphonated polyimide and acid functionalized polysilsesquioxane composite membranes for fuel cell applications

Ravi P. Pandey,Vinod K. Shahi J. Mater. Chem. A 2013 1 14375
4. Thermal properties of bulk polyimides: insights from computer modeling versus experiment

Sergey V. Lyulin,Sergey V. Larin,Andrey A. Gurtovenko,Victor M. Nazarychev,Stanislav G. Falkovich,Vladimir E. Yudin,Valentin M. Svetlichnyi,Iosif V. Gofman,Alexey V. Lyulin Soft Matter 2014 10 1224
5. Enhanced hydrolytic stability of sulfonated polyimide ionomers using bis(naphthalic anhydrides) with low electron affinity

Haibing Wei,Guofei Chen,Lujie Cao,Qiuju Zhang,Qing Yan,Xingzhong Fang J. Mater. Chem. A 2013 1 10412

Related Categories

Material Chemicals High Polymer Materials

13080-85-8 (4,4'-bis(4-Aminophenoxy)biphenyl) Related Products

Recommended suppliers